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Mecillinam is a β-lactam antibiotic. It is active against Gram-negative bacteria, including E. coli, K. pneumoniae, and N. gonorrhoeae (MIC90s = 4, 8, and 1 μg/ml, respectively). It is also active against clinical isolates of E. coli, K. pneumoniae, and P. mirabilis isolated from human urine. It binds to K. pneumoniae penicillin-binding protein 2 (PBP2) over PBP1A/B, PBP3, PBP4, and PBP5/6 (IC50s = <0.0075, >256, 128, >256, and >256 mg/L, respectively) in a competitive binding assay. Mecillinam is efficacious against susceptible E. coli strains in a systemic mouse model of infection with 50% protective dose (PD50) values ranging from less than or equal to 0.39 to 6.4 mg/kg.
Mecillinam is a penicillin in which the 6beta substituent is [(azepan-1-yl)methylidene]amino; an extended-spectrum penicillin antibiotic that binds specifically to penicillin binding protein 2 (...